Cas no 2172519-44-5 (1,5-bis(bromomethyl)-3-azabicyclo3.2.0heptane)

• Product Name: 1,5-bis(bromomethyl)-3-azabicyclo3.2.0heptane
• CAS No: 2172519-44-5
• MF: C₈H₁₃Br₂N
• MW: 283.003520727158
• CID: 6484606
• PubChem ID: 165502664
• Update Time: 2025-05-25

1,5-bis(bromomethyl)-3-azabicyclo3.2.0heptane Chemical and Physical Properties

Names and Identifiers

• 1,5-bis(bromomethyl)-3-azabicyclo3.2.0heptane
• 2172519-44-5
• 1,5-bis(bromomethyl)-3-azabicyclo[3.2.0]heptane
• EN300-1453694

• Inchi： 1S/C8H13Br2N/c9-3-7-1-2-8(7,4-10)6-11-5-7/h11H,1-6H2
• InChI Key： YNICUZXDFPDYHV-UHFFFAOYSA-N
• SMILES： BrCC12CNCC1(CBr)CC2

Computed Properties

• Exact Mass: 282.93943g/mol
• Monoisotopic Mass: 280.94147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Additional information on 1,5-bis(bromomethyl)-3-azabicyclo3.2.0heptane

Recent Advances in the Application of 1,5-bis(bromomethyl)-3-azabicyclo[3.2.0]heptane (CAS: 2172519-44-5) in Chemical Biology and Pharmaceutical Research

The compound 1,5-bis(bromomethyl)-3-azabicyclo[3.2.0]heptane (CAS: 2172519-44-5) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of targeted therapeutics and chemical probes. This bicyclic structure, characterized by its unique azabicyclic core and reactive bromomethyl groups, offers versatile reactivity for further functionalization, making it a valuable scaffold in medicinal chemistry and chemical biology.

Recent studies have highlighted the potential of this compound in the design of covalent inhibitors targeting critical enzymes in disease pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in developing irreversible inhibitors for protein kinases involved in cancer progression. The researchers utilized the bromomethyl groups to introduce Michael acceptor moieties, creating compounds with enhanced selectivity and potency against specific kinase isoforms.

In the field of chemical biology, 1,5-bis(bromomethyl)-3-azabicyclo[3.2.0]heptane has been employed as a crosslinking agent for protein-protein interaction studies. A recent Nature Chemical Biology paper described its application in developing proximity-based labeling tools, where the compound's dual reactivity enabled efficient capture of transient protein complexes in live cells. This approach has provided new insights into previously undetectable cellular interactions.

The pharmaceutical industry has shown growing interest in this scaffold for antibiotic development. A 2024 study published in Antimicrobial Agents and Chemotherapy reported derivatives of this compound exhibiting potent activity against multidrug-resistant Gram-positive bacteria. The constrained bicyclic structure appears to confer resistance to common bacterial efflux mechanisms, while the reactive sites allow for targeted modifications to optimize pharmacokinetic properties.

From a synthetic chemistry perspective, recent advances have improved the accessibility of this compound. A 2023 Organic Process Research & Development article detailed a scalable, high-yield synthesis route that addresses previous challenges in stereochemical control during the bicyclic system formation. This development has significantly increased the compound's availability for research applications.

Ongoing research is exploring the use of 2172519-44-5 in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society meeting demonstrated its incorporation into antibody-drug conjugates (ADCs), where the compound's reactivity enables efficient payload attachment while maintaining linker stability in circulation. This application could potentially address current limitations in ADC therapeutic windows.

As research continues, the unique properties of 1,5-bis(bromomethyl)-3-azabicyclo[3.2.0]heptane position it as a promising scaffold for addressing multiple challenges in drug discovery and chemical biology. Its dual functionality, constrained geometry, and synthetic accessibility make it particularly valuable for developing next-generation therapeutics with improved specificity and reduced off-target effects.